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Compound of Interest

Compound Name: 2-(2-Phenethenyl)pyridine

CAS No.: 538-49-8

Cat. No.: B1593802

Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Styrylpyridine

Section 1: Introduction and Scope
2-Styrylpyridine (CAS No: 714-08-9), also known as 2-(2-phenylethenyl)pyridine, is a

heterocyclic aromatic compound utilized in various fields of chemical research, including the

synthesis of novel organic materials and potential pharmaceutical intermediates.[1][2] Its

structure, featuring a pyridine ring linked to a styryl group, imparts specific chemical properties

that are of interest to researchers. However, these same properties necessitate a thorough

understanding of its potential health and safety hazards.

This guide provides a comprehensive overview of the health and safety data for 2-

styrylpyridine. It is designed for researchers, laboratory personnel, and drug development

professionals who handle this compound. The core objective is to synthesize available safety

data with established chemical safety principles to foster a proactive safety culture. This

document moves beyond simple data reporting to explain the causality behind safety protocols,

empowering scientists to make informed risk assessments.
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Section 2: Hazard Identification and GHS
Classification
The primary and most critical step in the safe handling of any chemical is a complete

understanding of its intrinsic hazards. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), 2-styrylpyridine is classified with a significant

health hazard, primarily related to its corrosive effects on the eyes.

Aggregated GHS information from notifications to the European Chemicals Agency (ECHA)

provides a clear classification for this substance.[1] The data overwhelmingly points to a

primary hazard of severe eye damage.

Table 1: GHS Classification Summary for 2-Styrylpyridine | Category | Pictogram | Signal Word

| Hazard Statement Code | Hazard Statement Description | | :--- | :--- | :--- | :--- | :--- | | Health

Hazard |

| Danger | H318 | Causes serious eye damage.[1] | | Health Hazard | | Warning | H315 | Causes
skin irritation.[2] |

The H318 classification is of paramount importance. Unlike simple eye irritation (H319), this

statement indicates a risk of irreversible or serious damage to eye tissue upon contact. This

dictates the mandatory use of stringent eye protection.
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GHS Pictogram

Hazard Identification

Signal Word Danger

Hazard Statements H318: Causes serious eye damage
H315: Causes skin irritation

Hierarchy of Controls for Risk Mitigation

Elimination
(Remove the hazard)
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(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPs)

Personal Protective Equipment (PPE)
(Protect the worker with equipment)
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The hierarchy of controls, from most to least effective.

Engineering Controls
The primary method for controlling exposure to 2-styrylpyridine is to handle it within a properly

functioning chemical fume hood. This isolates the material, prevents the accumulation of

vapors in the laboratory workspace, and provides a physical barrier. All weighing, transfers, and

reaction setups involving this compound must be performed in a fume hood.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the known hazards.

Eye and Face Protection: Due to the H318 classification, standard safety glasses are

insufficient. Chemical splash goggles are mandatory. For procedures with a higher risk of

splashing, a full-face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for tears or

holes before each use. Change gloves immediately if contamination is suspected.

Protective Clothing: A flame-resistant laboratory coat is required. Ensure sleeves are fully

extended and the coat is buttoned. For larger quantities, a chemically resistant apron or

coveralls may be necessary.

Respiratory Protection: Handling within a fume hood should prevent the need for respiratory

protection. However, in the event of a spill or ventilation failure, a NIOSH-approved respirator

with an organic vapor cartridge would be required. All respirator use must be part of a formal

respiratory protection program. [3]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory. [4]* Do not eat, drink, or smoke in areas where 2-styrylpyridine is handled or

stored. [4]* Contaminated clothing should be removed immediately and laundered before

reuse. [4]
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Section 5: Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight

and sources of ignition. [5][6]Keep containers tightly closed to prevent exposure to air and

moisture. [5][6]Some suppliers recommend storing under an inert atmosphere. [6]* Chemical

Stability: The compound is generally stable under recommended storage conditions. [5]*

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases. [6]Contact with these materials can lead to vigorous, exothermic reactions.

Hazardous Decomposition Products: When heated to decomposition, 2-styrylpyridine may

emit toxic fumes, including carbon oxides (CO, CO2) and nitrogen oxides (NOx). [5][7][8]

Section 6: Emergency and First-Aid Procedures
Immediate and correct response to an exposure is critical to minimizing harm. All laboratory

personnel must be familiar with the location of emergency equipment, including safety showers

and eyewash stations.
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Exposure Occurs

Ensure Scene is Safe
Remove Victim from Source

Assess Route of Exposure

EYE CONTACT:
Immediately flush with water for at least 15 mins.

Hold eyelids open. Remove contacts.

 Eye

SKIN CONTACT:
Remove contaminated clothing.
Wash area with soap and water.

 Skin

INHALATION:
Move to fresh air.

If not breathing, give artificial respiration.

 Inhalation

Seek Immediate Medical Attention
Bring SDS with Victim

Click to download full resolution via product page

General first-aid workflow for chemical exposure.

Step-by-Step First-Aid Protocols
Eye Contact: This is the most critical exposure route.

Immediately flush the eyes with copious amounts of water for at least 15 minutes at an

emergency eyewash station. [5] 2. Forcibly hold the eyelids apart to ensure complete

irrigation of all eye and lid surfaces.

If present, remove contact lenses, but do not interrupt the flushing. [5] 4. Seek immediate

medical attention from a specialist. Show the Safety Data Sheet (SDS) to the physician.

[5]* Skin Contact:
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Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with soap and plenty of water. [4][5] 3. If skin

irritation occurs or persists, seek medical advice. [4]* Inhalation:

Move the affected person to fresh air immediately. [4][5] 2. If the person is not breathing,

provide artificial respiration.

Seek medical attention. [5]* Ingestion:

Do NOT induce vomiting. [5] 2. Rinse the mouth thoroughly with water.

Never give anything by mouth to an unconscious person. [5] 4. Seek immediate medical

attention. [5]

Spill and Fire Procedures
Spill Cleanup: In case of a small spill, contain the spillage, and collect with an inert absorbent

material. Place in a suitable, closed container for disposal. Ensure adequate ventilation and

remove all sources of ignition. [5]For large spills, evacuate the area and contact emergency

response personnel.

Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish a fire. [5][7]Firefighters must wear self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with hazardous vapors and decomposition

products. [5]

Section 7: Conclusion
2-Styrylpyridine is a valuable research chemical that must be handled with significant caution.

The primary, well-documented hazard is its potential to cause serious and irreversible eye

damage (H318). The significant lack of comprehensive toxicological data for other endpoints

necessitates treating this compound with a high degree of care, assuming it may possess

other, as-yet-unidentified hazards. Strict adherence to the hierarchy of controls—prioritizing

fume hood use and mandating appropriate PPE, especially chemical splash goggles—is

essential for mitigating risk. By understanding the rationale behind these safety protocols,

researchers can protect themselves and their colleagues while continuing their important work.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 8: References
PubChem. (n.d.). 2-Styrylpyridine. National Center for Biotechnology Information. Retrieved

January 27, 2026, from [Link]

PubChem. (n.d.). 2-Styrylpyridine | C13H11N | CID 136350. National Center for

Biotechnology Information. Retrieved January 27, 2026, from [Link]

PubChem. (n.d.). 2-Vinylpyridine. National Center for Biotechnology Information. Retrieved

January 27, 2026, from [Link]

American Chemistry Council. (n.d.). Protective Equipment. Retrieved January 27, 2026, from

[Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Styrylpyridine | C13H11N | CID 136350 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 714-08-9|2-Styrylpyridine|BLD Pharm [bldpharm.com]

3. Protective Equipment - American Chemistry Council [americanchemistry.com]

4. jubilantingrevia.com [jubilantingrevia.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. 2-Vinylpyridine | C7H7N | CID 7521 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Health and safety data for 2-styrylpyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593802/docs#health-and-safety-data-for-2-
styrylpyridine]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Styrylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/136350
https://pubchem.ncbi.nlm.nih.gov/compound/7521
https://www.americanchemistry.com/industry-groups-and-initiatives/center-for-the-polyurethanes-industry-cpi/ax-178-guidance-for-the-selection-of-protective-clothing-for-mdi-users
https://www.benchchem.com/product/b1593802?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Styrylpyridine
https://www.bldpharm.com/products/714-08-9.html
https://www.americanchemistry.com/industry-groups/diisocyanates-dii/environmental-health-and-safety/worker-industry-health-and-safety-guidance/protective-equipment
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://www.benchchem.com/product/b1593802/docs#health-and-safety-data-for-2-styrylpyridine
https://www.benchchem.com/product/b1593802/docs#health-and-safety-data-for-2-styrylpyridine
https://www.benchchem.com/product/b1593802/docs#health-and-safety-data-for-2-styrylpyridine
https://www.benchchem.com/product/b1593802/docs#health-and-safety-data-for-2-styrylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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